Cas no 1219963-70-8 (4-2-(4-Chloro-2-methylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1219963-70-8
• MF: C₁₄H₂₁Cl₂NO
• MW: 290.228642225266
• CID: 4687261
• Update Time: 2025-06-13

4-2-(4-Chloro-2-methylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-Chloro-2-methylphenoxy)ethyl]piperidine hydrochloride
• 4-[2-(4-Chloro-2-methylphenoxy)ethyl]piperidinehydrochloride
• 4-(2-(4-Chloro-2-methylphenoxy)ethyl)piperidine hydrochloride
• 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C14H20ClNO.ClH/c1-11-10-13(15)2-3-14(11)17-9-6-12-4-7-16-8-5-12;/h2-3,10,12,16H,4-9H2,1H3;1H
• InChI Key： HEDHHZYYZXTRAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 218
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidinehydrochloride

Comprehensive Overview of 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidine hydrochloride (CAS No. 1219963-70-8)

4-2-(4-Chloro-2-methylphenoxy)ethylpiperidine hydrochloride (CAS No. 1219963-70-8) is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of a chloro and methylphenoxy group in its structure enhances its potential for selective interactions in biological systems, making it a subject of interest for drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidine hydrochloride due to its potential as a building block for novel therapeutics. Its molecular structure, featuring a piperidine ring and a phenoxyethyl side chain, allows for modifications that can target specific enzymes or receptors. This adaptability aligns with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical sciences today.

The synthesis of 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidine hydrochloride involves multi-step organic reactions, including alkylation and hydrochloride salt formation. These processes are critical for ensuring the compound's purity and stability, which are essential for its application in high-throughput screening and preclinical studies. Given the growing emphasis on green chemistry and sustainable synthesis methods, researchers are also exploring eco-friendly approaches to produce this compound, addressing another hot topic in the scientific community.

From an industrial perspective, CAS No. 1219963-70-8 is often discussed in the context of agrochemical innovation. Its structural features suggest potential utility in developing new crop protection agents, a field that has seen increased interest due to global food security challenges. The compound's ability to interact with plant-specific pathways could lead to breakthroughs in pest resistance and herbicide development, topics frequently searched by agronomists and biotechnologists.

In the realm of drug discovery, 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidine hydrochloride is being investigated for its pharmacokinetic properties. Early studies indicate favorable bioavailability and metabolic stability, key factors in the development of orally active drugs. These attributes are particularly relevant given the current focus on oral drug formulations and patient compliance, which dominate discussions in pharmaceutical forums and search engine queries.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The piperidine moiety is a common feature in many CNS-active drugs, and the addition of a chloromethylphenoxy group could unlock new therapeutic avenues for neurological disorders. This aligns with the rising global concern over mental health and neurodegenerative diseases, making it a timely subject for research and development.

Quality control and analytical characterization of 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidine hydrochloride are critical for its successful application. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its identity and purity. These methods are frequently searched by analytical chemists and quality assurance professionals, reflecting the compound's importance in ensuring reproducible research outcomes.

In summary, 4-2-(4-Chloro-2-methylphenoxy)ethylpiperidine hydrochloride (CAS No. 1219963-70-8) is a compound of significant scientific and industrial interest. Its unique structure and potential applications in pharmaceuticals, agrochemicals, and CNS research make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about drug development, sustainable agriculture, and innovative therapeutics.